Cas no 20438-93-1 (dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-))

dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-) structure
20438-93-1 structure
Product Name:dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-)
CAS No:20438-93-1
MF:C14H20FeN3O10
MW:446.167705535889
CID:1393933
PubChem ID:88537
Update Time:2025-04-20

dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-) Chemical and Physical Properties

Names and Identifiers

    • dihydrogen [N,N-bis[2-[bis(carboxymethyl)amino]ethyl]glycinato(5-)]ferrate(2-)
    • Dtpa ferrous chelate
    • DTPA - iron(3+) complex
    • Diethylenetriamine pentaacetic acid, iron(III) salt
    • Dihydrogen (N,N-bis(2-(bis(carboxymethyl)amino)ethyl)glycinato(5-))ferrate(2-)
    • Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, iron salt
    • acetate, 2,2',2'',2''',2''''-(1,2-ethanediylnitrilo)pentakis-, hydrogen iron(2+) salt (1:2:1)
    • iron(3+) [{2-[{2-[bis(carboxylatomethyl)amino]ethyl}(carboxymethyl)amino]ethyl}(carboxymethyl)amino]acetate (non-preferred name)
    • iron(3+) [{2-[{2-[bis(carboxylatomethyl)amino]ethyl}(carboxymethyl)amino]ethyl}(carboxymethyl)amino]a
    • EINECS 243-821-1
    • 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;hydron;iron(2+)
    • 20438-93-1
    • Inchi: 1S/C14H23N3O10.Fe/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+2/p-3
    • InChI Key: RASZKSWRZUIIQJ-UHFFFAOYSA-K
    • SMILES: [Fe+2].[O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O.[H+].[H+]

Computed Properties

  • Exact Mass: 446.05
  • Monoisotopic Mass: 446.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 454
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 210Ų

Experimental Properties

  • Boiling Point: 721.1°C at 760 mmHg
  • Flash Point: 389.9°C
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